Cas no 58095-39-9 (Benzo[b]thiophen-7(4H)-one, 5,6-dihydro-4-isocyanato-)

• Product Name: Benzo[b]thiophen-7(4H)-one, 5,6-dihydro-4-isocyanato-
• CAS No: 58095-39-9
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 343121
• PubChem ID: 20348902
• Update Time: 2025-04-19

Benzo[b]thiophen-7(4H)-one, 5,6-dihydro-4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-7(4H)-one, 5,6-dihydro-4-isocyanato-
• 4-isocyanato-5,6-dihydro-4H-1-benzothiophen-7-one
• DTXSID80605799
• XVXXPRYSGBABTG-UHFFFAOYSA-N
• 4,5,6,7-Tetrahydro-7-oxobenzo[b]thien-4-yl isocyanate
• 4-Isocyanato-5,6-dihydro-1-benzothiophen-7(4H)-one
• SCHEMBL11492388
• 58095-39-9

• Inchi： 1S/C9H7NO2S/c11-5-10-7-1-2-8(12)9-6(7)3-4-13-9/h3-4,7H,1-2H2
• InChI Key： XVXXPRYSGBABTG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(CCC2N=C=O)=O

Computed Properties

• Exact Mass: 193.01981
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones